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An In-depth Technical Guide to Tyrosinase-IN-37
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tyrosinase-IN-37, also identified as Compound 3c, is a potent inhibitor of the tyrosinase

enzyme. With a molecular formula of C12H12N6S and a molecular weight of 272.33 g/mol ,

this compound demonstrates significant potential for applications in fields where the modulation

of melanin production is of interest, such as in cosmetics for skin lightening and in medicine for

treating hyperpigmentation disorders. This document provides a comprehensive overview of

the chemical structure, properties, and inhibitory activity of Tyrosinase-IN-37, including

detailed experimental protocols for its characterization.

Chemical Structure and Properties
Tyrosinase-IN-37 is a synthetic compound with a well-defined chemical structure. Its identity is

confirmed by its Chemical Abstracts Service (CAS) registry number: 1899025-43-4.
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Identifier Value

IUPAC Name
4-(6-phenyl-7H-[1][2][3]triazolo[3,4-b][1][3]

[4]thiadiazin-3-yl)aniline

SMILES
C1=CC=C(C=C1)C2=NN=C3N=C(S/C3=N/2)C4

=CC=C(C=C4)N

Molecular Formula C12H12N6S

Molecular Weight 272.33 g/mol

CAS Number 1899025-43-4

Physicochemical Properties
Quantitative data regarding the physicochemical properties of Tyrosinase-IN-37, such as

solubility, melting point, and stability, are not yet extensively documented in publicly available

literature. Researchers are advised to determine these parameters empirically based on their

specific experimental needs.

Biological Activity: Tyrosinase Inhibition
Tyrosinase-IN-37 has been identified as a highly effective inhibitor of tyrosinase, the key

enzyme responsible for melanin biosynthesis.[5]

Inhibitory Potency
The inhibitory activity of Tyrosinase-IN-37 has been quantified, demonstrating superior

potency compared to kojic acid, a commonly used tyrosinase inhibitor.

Compound IC50 (μM)

Tyrosinase-IN-37 1.02[5]

Kojic Acid 14.74[5]

The IC50 value represents the concentration of the inhibitor required to reduce the activity of

the tyrosinase enzyme by 50%. The significantly lower IC50 of Tyrosinase-IN-37 indicates that
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it is approximately 14 times more potent than kojic acid in inhibiting tyrosinase activity in vitro.

[5]

Experimental Protocols
The following section details the methodologies for key experiments related to the evaluation of

Tyrosinase-IN-37.

Mushroom Tyrosinase Inhibition Assay (In Vitro)
This assay is a standard method for determining the inhibitory effect of a compound on

mushroom tyrosinase activity, using L-DOPA as a substrate.

Materials:

Mushroom Tyrosinase (e.g., from Agaricus bisporus)

L-3,4-dihydroxyphenylalanine (L-DOPA)

Phosphate Buffer (e.g., 0.1 M, pH 6.8)

Tyrosinase-IN-37 (or other test compounds)

Kojic acid (as a positive control)

96-well microplate

Microplate reader capable of measuring absorbance at 475 nm

Procedure:

Preparation of Solutions:

Prepare a stock solution of mushroom tyrosinase in phosphate buffer. The final

concentration in the assay will typically be around 250 U/mL.[6]

Prepare a stock solution of L-DOPA in phosphate buffer (e.g., 1 mM).[6]
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Prepare stock solutions of Tyrosinase-IN-37 and kojic acid in a suitable solvent (e.g.,

DMSO) and then dilute to various concentrations with phosphate buffer.

Assay Protocol:

In a 96-well plate, add 40 µL of the test compound solution (or positive control) at various

concentrations.[6]

Add 80 µL of the L-DOPA solution to each well.[6]

Initiate the reaction by adding 40 µL of the mushroom tyrosinase solution to each well.[6]

Incubate the plate at a controlled temperature (e.g., 37°C) for a specific time (e.g., 15

minutes).[6]

Measure the absorbance of the resulting dopachrome at 475 nm using a microplate

reader.[6]

A control reaction should be run without any inhibitor.

Calculation of Inhibition:

The percentage of tyrosinase inhibition is calculated using the following formula: Inhibition

(%) = [1 - (Asample / Acontrol)] × 100[6] where Asample is the absorbance of the reaction

with the test compound and Acontrol is the absorbance of the control reaction.

The IC50 value is determined by plotting the percentage of inhibition against the inhibitor

concentration and fitting the data to a dose-response curve.

Cellular Tyrosinase Activity and Melanin Content Assay
in B16F10 Melanoma Cells
This cell-based assay evaluates the effect of a compound on tyrosinase activity and melanin

production in a cellular context.

Materials:

B16F10 murine melanoma cells
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Cell culture medium (e.g., DMEM with fetal bovine serum)

α-Melanocyte-stimulating hormone (α-MSH) to stimulate melanogenesis

Tyrosinase-IN-37 (or other test compounds)

Arbutin (as a positive control)

Lysis buffer (e.g., 1 N NaOH with 10% DMSO)

L-DOPA solution (1 mM)

Procedure:

Cell Culture and Treatment:

Culture B16F10 cells in a suitable culture medium.

Pre-treat the cells with α-MSH (e.g., 200 nM) for 24 hours to induce melanogenesis.[6]

Incubate the stimulated cells with various concentrations of Tyrosinase-IN-37 or a positive

control for a further 48 hours.[6]

Measurement of Melanin Content:

After treatment, lyse the cells in the lysis buffer at 60°C for 1 hour.[6]

Measure the absorbance of the cell lysates at 405 nm to quantify the melanin content.[6]

Measurement of Intracellular Tyrosinase Activity:

Prepare cell lysates from the treated cells.

Incubate the cell lysates with L-DOPA (1 mM) at 37°C for 1 hour.[6]

Measure the absorbance at 475 nm to determine the tyrosinase activity.[6]

Mechanism of Action and Signaling Pathways
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The precise mechanism of action for Tyrosinase-IN-37 (e.g., competitive, non-competitive, or

mixed-type inhibition) has not been explicitly detailed in the currently available literature.

Further kinetic studies are required to elucidate its mode of inhibition.

Similarly, the specific effects of Tyrosinase-IN-37 on cellular signaling pathways that regulate

melanogenesis, such as the cAMP/PKA/CREB/MITF pathway, have not yet been reported.

Synthesis
A detailed, step-by-step synthesis protocol for Tyrosinase-IN-37 is not readily available in the

public domain. The synthesis of related triazolothiadiazine derivatives often involves multi-step

reactions starting from commercially available reagents. Researchers interested in synthesizing

this compound would need to refer to specialized organic chemistry literature or patents that

describe the synthesis of similar chemical scaffolds.
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Caption: Workflow for the in vitro tyrosinase inhibition assay.
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Caption: Simplified signaling pathway of melanogenesis and the inhibitory point of Tyrosinase-
IN-37.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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